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Professionals

Introduction

Tris(tribromoneopentyl)phosphate (TBNPA) is a highly effective additive flame retardant
used to enhance the fire safety of various polymers, including high-impact polystyrene (HIPS).
HIPS is a versatile and cost-effective thermoplastic known for its impact resistance and ease of
processing, making it a popular choice for applications in electronics, automotive parts, and
consumer goods. However, its inherent flammability necessitates the incorporation of flame
retardants to meet stringent safety standards.

TBNPA, a brominated phosphate ester, offers a synergistic flame retardant mechanism, acting
in both the gas and condensed phases to suppress combustion.[1] Its high bromine content
(approximately 70%) and phosphorus content (around 3%) contribute to its efficiency, allowing
for effective flame retardancy at relatively low loading levels.[2] This document provides
detailed application notes and experimental protocols for the utilization of TBNPA in HIPS.

Key Properties and Advantages of
Tris(tribromoneopentyl)phosphate in HIPS

The use of TBNPA as a flame retardant for HIPS offers several distinct advantages:

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b098018?utm_src=pdf-interest
https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.rixingxincai.com/info/a-preparation-method-of-tris-tribromoneopentyl-93125544.html
https://www.nbinno.com/flame-retardants/tris-tribromoneopentyl-phosphate-flame-retardant-pp-hips-supplier-price-vf
https://www.benchchem.com/product/b098018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» High Flame Retardant Efficiency: The synergistic action of bromine and phosphorus allows
HIPS formulations to achieve a UL94 V-2 rating, indicating a high level of fire safety.[2]

o Excellent Thermal Stability: TBNPA possesses a high melting point (approximately 180°C),
which ensures it can withstand the processing temperatures of HIPS without significant
degradation.[2]

e Good Processability: Its thermal stability and melt-blendable nature contribute to improved
flowability of the HIPS compound during processing.[1][2]

» No Blooming: A significant advantage of TBNPA is its resistance to migration to the polymer
surface, a phenomenon known as "blooming." This ensures the final product maintains its
surface quality and appearance over time.[2]

o UV and Light Stability: TBNPA provides excellent resistance to degradation from UV
radiation and light exposure, preserving the aesthetic and mechanical properties of the HIPS
product.[2]

Data Presentation

While specific quantitative data on the performance of HIPS with varying concentrations of
Tris(tribromoneopentyl)phosphate is not extensively available in publicly accessible
literature, the following tables provide typical properties of neat HIPS and the general
performance enhancements expected with the addition of flame retardants like TBNPA.
Researchers should use these as a baseline and conduct their own experiments to determine
the optimal loading for their specific application.

Table 1: Typical Mechanical Properties of High-Impact Polystyrene (HIPS)

Property Test Method Typical Value
Tensile Strength ASTM D638 2,480 — 4,520 psi
Flexural Modulus ASTM D790 193,000 — 381,000 psi
Notched Izod Impact ASTM D256 1.2 — 2.8 ft-Ibs/in
Elongation at Break ASTM D638 15-60 %
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Source: Data compiled from multiple sources providing general HIPS properties.[3][4]

Table 2: Typical Thermal and Flammability Properties of High-Impact Polystyrene (HIPS)

Property Test Method Typical Value
Heat Deflection Temperature
_ ASTM D648 160 - 189 °F (71 - 87 °C)
@ 264 psi
Flammability Rating (Neat
UL-94 HB
HIPS)
Limiting Oxygen Index (LOI
98 (LoD ASTM D2863 ~18%

(Neat HIPS)

Source: Data compiled from multiple sources providing general HIPS properties.[3][4]

Table 3: Expected Performance of HIPS with Tris(tribromoneopentyl)phosphate

Property

Expected Outcome with TBNPA Addition

Flammability Rating (UL-94)

Can achieve V-2 rating

Limiting Oxygen Index (LOI)

Expected to increase significantly

Mechanical Properties

May see a slight reduction in impact strength
and ductility with increasing flame retardant

loading

Thermal Stability (TGA)

Onset of degradation may be influenced by the

addition of the flame retardant

Experimental Protocols

The following are detailed methodologies for key experiments related to the application of

TBNPA in HIPS.

Compounding of TBNPA with HIPS

Objective: To homogeneously disperse TBNPA into the HIPS matrix.
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Apparatus:

Twin-screw extruder

Gravimetric or volumetric feeders

Strand pelletizer

Drying oven
Procedure:

e Drying: Dry the HIPS pellets and TBNPA powder in a drying oven at 80°C for 4 hours to
remove any residual moisture.

o Premixing: If using volumetric feeders, pre-mix the desired weight percentage of HIPS and
TBNPA in a bag for a few minutes to ensure a more uniform feed.

e Extrusion:

o Set the temperature profile of the twin-screw extruder. A typical profile for HIPS would be
in the range of 180-220°C from the feed zone to the die.

o Feed the HIPS pellets and TBNPA powder into the extruder using the feeders at the
desired ratio.

o The screw speed should be optimized to ensure good mixing without excessive shear,
which could degrade the polymer. A typical range is 150-300 RPM.

o Pelletizing: The extruded strands are cooled in a water bath and then cut into pellets using a
strand pelletizer.

e Drying: The resulting pellets should be dried again at 80°C for 4 hours before further
processing (e.g., injection molding for test specimens).

Flammability Testing

Objective: To determine the flammability classification of the HIPS/TBNPA composite.
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Procedure:

o Follow the standard UL-94 testing protocol. Specimens are typically 125 mm long, 13 mm
wide, and of a specified thickness (e.g., 1.6 mm or 3.2 mm).

o Aflame is applied to the bottom of a vertically suspended specimen for 10 seconds and then
removed. The duration of flaming is recorded.

e Asecond 10-second flame application is made immediately after the first flame extinguishes.
The duration of flaming and glowing after the second application is recorded.

o Alayer of dry absorbent surgical cotton is placed below the specimen to determine if flaming
drips ignite it.

e The material is classified as V-0, V-1, or V-2 based on the burning time, glowing time, and
whether drips ignite the cotton.

Objective: To determine the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that will just support flaming combustion.

Procedure:
o A small, vertically oriented specimen is ignited from the top.

e The concentration of oxygen in the flowing gas mixture is adjusted until the flame is just
extinguished.

o The LOI is expressed as the volume percentage of oxygen in the mixture. A higher LOI value
indicates better flame retardancy.

Mechanical Property Testing

Objective: To determine the impact resistance of the HIPS/TBNPA composite.
Procedure:

e Anotched specimen is held in a cantilevered beam configuration.
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e A pendulum with a known amount of energy is released and strikes the notched side of the
specimen.

e The energy absorbed by the specimen during the break is measured.

Objective: To determine the tensile strength, modulus, and elongation of the HIPS/TBNPA
composite.

Procedure:
o A dumbbell-shaped specimen is placed in the grips of a universal testing machine.
e The specimen is pulled at a constant rate of speed until it fractures.

e The force and displacement are recorded to calculate tensile properties.

Thermal Property Testing

Objective: To determine the temperature at which the HIPS/TBNPA composite deforms under a
specified load.

Procedure:

o Arectangular test bar is subjected to a constant flexural stress (e.g., 0.455 or 1.82 MPa).
e The temperature of the surrounding heat-transfer medium is increased at a uniform rate.
o The temperature at which the bar deflects a specified distance is recorded as the HDT.

Objective: To evaluate the thermal stability and decomposition profile of the HIPS/TBNPA
composite.

Procedure:
o A small sample of the material is placed in a TGA furnace.
e The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air).

o The weight of the sample is continuously monitored as a function of temperature.
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e The resulting thermogram provides information on the onset of degradation, the rate of
weight loss, and the amount of residual char.
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Caption: Experimental workflow for preparing and testing HIPS with TBNPA.

Flame Retardancy Mechanism of TBNPA in HIPS
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Caption: Dual-phase flame retardancy mechanism of TBNPA in HIPS.

Conclusion

Tris(tribromoneopentyl)phosphate is a highly effective flame retardant for high-impact
polystyrene, enabling the production of materials that meet critical fire safety standards such as
UL94 V-2.[1][2] Its beneficial properties, including thermal stability, good processability, and
resistance to blooming, make it a valuable additive for a wide range of HIPS applications.[2]
The provided protocols offer a foundation for researchers and scientists to incorporate and
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evaluate TBNPA in their HIPS formulations. Further experimental work is recommended to
determine the optimal loading levels to balance flame retardancy with the desired mechanical
and thermal properties for specific end-use applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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